Cas no 1806430-53-4 (6-Bromo-2-iodobenzo[d]oxazole)

• Product Name: 6-Bromo-2-iodobenzo[d]oxazole
• CAS No: 1806430-53-4
• MF: C₇H₃BrINO
• MW: 323.913293123245
• CID: 4819393
• Update Time: 2025-10-28

6-Bromo-2-iodobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-iodobenzo[d]oxazole

• Inchi： 1S/C7H3BrINO/c8-4-1-2-5-6(3-4)11-7(9)10-5/h1-3H
• InChI Key： OAHZJYSJMTVQAR-UHFFFAOYSA-N
• SMILES： IC1=NC2C=CC(=CC=2O1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• XLogP3: 3.1
• Topological Polar Surface Area: 26

Additional information on 6-Bromo-2-iodobenzo[d]oxazole

Professional Introduction to Compound with CAS No. 1806430-53-4 and Product Name: 6-Bromo-2-iodobenzo[d]oxazole

The compound with the CAS number 1806430-53-4 and the product name 6-Bromo-2-iodobenzo[d]oxazole represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic compound, featuring both bromo and iodo substituents on a benzo[d]oxazole core, has garnered considerable attention due to its versatile structural framework and potential applications in drug discovery. The strategic placement of halogen atoms on the benzodioxole scaffold not only enhances its reactivity but also opens up numerous possibilities for further functionalization, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the importance of benzo[d]oxazole derivatives in medicinal chemistry, particularly for their role as scaffolds in the development of bioactive molecules. The presence of both bromine and iodine atoms in 6-Bromo-2-iodobenzo[d]oxazole makes it an attractive building block for constructing more complex pharmacophores. The halogen atoms can participate in various chemical reactions, including cross-coupling reactions, which are widely used in the synthesis of novel organic compounds. These reactions are particularly useful in forming carbon-carbon bonds, a critical step in drug molecule construction.

In the context of modern drug development, 6-Bromo-2-iodobenzo[d]oxazole has been explored for its potential in generating novel therapeutic agents. For instance, researchers have utilized this compound to develop inhibitors targeting specific biological pathways. The benzo[d]oxazole moiety is known to exhibit biological activity across a range of diseases, including cancer and infectious disorders. By introducing bromine and iodine substituents, chemists can fine-tune the electronic properties of the molecule, thereby modulating its interaction with biological targets.

One of the most promising applications of 6-Bromo-2-iodobenzo[d]oxazole is in the synthesis of small-molecule inhibitors for kinases and other enzyme targets. Kinases play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases. The halogenated benzo[d]oxazole derivative can serve as a precursor for designing molecules that selectively inhibit these enzymes. Such inhibitors have shown promise in preclinical studies as potential treatments for conditions like cancer and inflammatory diseases.

The reactivity of 6-Bromo-2-iodobenzo[d]oxazole also makes it a valuable tool in material science and polymer chemistry. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce additional functional groups onto the benzodioxole core, leading to the creation of novel polymers with tailored properties. These polymers could find applications in various fields, including electronics, coatings, and biomedicine.

Another area where 6-Bromo-2-iodobenzo[d]oxazole has shown promise is in the development of photoreactive compounds. The presence of halogen atoms enhances the photochemical properties of benzo[d]oxazole derivatives, making them suitable for applications in photodynamic therapy and optoelectronic materials. Researchers have explored its use in designing photosensitizers that can generate reactive oxygen species upon irradiation, which could be beneficial in treating certain types of cancer.

The synthesis of 6-Bromo-2-iodobenzo[d]oxazole involves multi-step organic transformations that highlight its synthetic utility. Typically, the bromination and iodination steps are carried out under controlled conditions to ensure high selectivity and yield. Advanced techniques such as transition metal catalysis have been employed to optimize these reactions, making them more efficient and environmentally friendly.

Recent advancements in computational chemistry have further enhanced our understanding of how 6-Bromo-2-iodobenzo[d]oxazole behaves in different chemical environments. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective drug candidates. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development process.

The versatility of 6-Bromo-2-iodobenzo[d]oxazole as a synthetic intermediate has also led to its use in exploring new chemical space. By modifying its structure through various functionalization strategies, chemists can generate libraries of compounds with unique properties. High-throughput screening techniques have been employed to rapidly evaluate these libraries for biological activity, identifying promising candidates for further development.

In conclusion,6-Bromo-2-iodobenzo[d]oxazole (CAS No. 1806430-53-4) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.